Cas no 1806801-99-9 (2-(Bromomethyl)-3-(difluoromethyl)pyridine-5-sulfonyl chloride)

• Product Name: 2-(Bromomethyl)-3-(difluoromethyl)pyridine-5-sulfonyl chloride
• CAS No: 1806801-99-9
• MF: C₇H₅BrClF₂NO₂S
• MW: 320.538905858994
• CID: 4848843
• Update Time: 2025-06-11

2-(Bromomethyl)-3-(difluoromethyl)pyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(difluoromethyl)pyridine-5-sulfonyl chloride

• Inchi： 1S/C7H5BrClF2NO2S/c8-2-6-5(7(10)11)1-4(3-12-6)15(9,13)14/h1,3,7H,2H2
• InChI Key： GMCVTVJCCFSSDQ-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=CC(=CN=1)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 318.888
• Monoisotopic Mass: 318.888
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.4

Additional information on 2-(Bromomethyl)-3-(difluoromethyl)pyridine-5-sulfonyl chloride

2-(Bromomethyl)-3-(difluoromethyl)pyridine-5-sulfonyl chloride (CAS No. 1806801-99-9): A Comprehensive Overview

2-(Bromomethyl)-3-(difluoromethyl)pyridine-5-sulfonyl chloride (CAS No. 1806801-99-9) is a versatile and highly reactive compound that has gained significant attention in the field of organic synthesis and pharmaceutical research. This compound, characterized by its unique structural features, offers a wide range of applications in the development of novel drugs and chemical intermediates.

The molecular structure of 2-(Bromomethyl)-3-(difluoromethyl)pyridine-5-sulfonyl chloride is composed of a pyridine ring substituted with a bromomethyl group, a difluoromethyl group, and a sulfonyl chloride moiety. These functional groups endow the molecule with high reactivity and selectivity, making it an attractive building block for various synthetic transformations.

In recent years, the use of 2-(Bromomethyl)-3-(difluoromethyl)pyridine-5-sulfonyl chloride has been extensively explored in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry reported the successful application of this compound in the development of potent inhibitors for specific protein kinases. The bromomethyl group facilitates the formation of carbon-carbon bonds, while the difluoromethyl group enhances the lipophilicity and metabolic stability of the resulting molecules.

The sulfonyl chloride functionality in 2-(Bromomethyl)-3-(difluoromethyl)pyridine-5-sulfonyl chloride is particularly useful for introducing sulfonamide functionalities into target molecules. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. Therefore, this compound serves as a valuable starting material for the synthesis of sulfonamide-based drugs.

Beyond its applications in drug discovery, 2-(Bromomethyl)-3-(difluoromethyl)pyridine-5-sulfonyl chloride has also found utility in materials science. Researchers at the University of California, Berkeley, have utilized this compound to synthesize novel polymers with enhanced thermal stability and mechanical strength. The unique combination of functional groups in this molecule allows for precise control over polymer architecture and properties.

In terms of synthetic methods, several efficient routes have been developed to prepare 2-(Bromomethyl)-3-(difluoromethyl)pyridine-5-sulfonyl chloride. One notable approach involves the sequential bromination and sulfonylation of 3-difluoromethylpyridine derivatives. This method offers high yields and excellent purity, making it suitable for large-scale production.

The safety and handling of 2-(Bromomethyl)-3-(difluoromethyl)pyridine-5-sulfonyl chloride require careful consideration due to its reactivity and potential hazards. It is recommended to handle this compound under inert atmosphere conditions and to use appropriate personal protective equipment (PPE). Additionally, proper storage conditions should be maintained to ensure stability and prevent degradation.

In conclusion, 2-(Bromomethyl)-3-(difluoromethyl)pyridine-5-sulfonyl chloride (CAS No. 1806801-99-9) is a highly versatile compound with significant potential in various fields, including pharmaceutical research, organic synthesis, and materials science. Its unique structural features and reactivity make it an invaluable tool for scientists seeking to develop innovative solutions to complex challenges.